3-[(1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-2,2-dimethyl-1-propanol

• IUPAC Name: 3-[(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)amino]-2,2-dimethylpropan-1-ol
• InChI: InChI=1S/C12H19N5O/c1-8-15-10(13-6-12(2,3)7-18)9-5-14-17(4)11(9)16-8/h5,18H,6-7H2,1-4H3,(H,13,15,16)
• InChI Key: IABRKWQGWJVMPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=NN(C2=N1)C)NCC(C)(C)CO
• Molecular Formula: C12H19N5O
• Molecular Weight: 249.31 g/mol

Description

The compound “3-[(1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-2,2-dimethyl-1-propanol” is a derivative of pyrazolo[3,4-d]pyrimidine. Pyrazolo[3,4-d]pyrimidines are known to have various pharmacological activities and are considered important compounds.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives has been reported in several studies. These compounds were synthesized using both green and conventional methods. The synthesized candidates were chemically confirmed using spectroscopic methods.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidine derivatives can be confirmed using spectroscopic methods. The NMR data provides information about the chemical environment of the atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[3,4-d]pyrimidine derivatives have been studied. These reactions involve various processes such as condensation, cyclization, and nucleophilic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazolo[3,4-d]pyrimidine derivatives can be determined using various techniques. For example, NMR can provide information about the chemical shifts of the atoms in the molecule.

Mechanism of Action

Pyrazolo[3,4-d]pyrimidine derivatives have shown significant inhibitory activities against certain enzymes. For example, they have been found to inhibit EGFR tyrosine kinase and CDK2, which are important targets in cancer treatment.

Future Directions

The future directions in the research of pyrazolo[3,4-d]pyrimidine derivatives could involve the design and synthesis of new derivatives with improved pharmacological activities. Further studies could also focus on understanding their mechanism of action and exploring their potential applications in the treatment of various diseases.